Cas no 57122-16-4 (Naphthalene,1,3-bis(1-methylethyl)-)

• Product Name: Naphthalene,1,3-bis(1-methylethyl)-
• CAS No: 57122-16-4
• MF: C₁₆H₂₀
• MW: 212.330004692078
• CID: 379115
• PubChem ID: 92672
• Update Time: 2025-06-07

Naphthalene,1,3-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,3-bis(1-methylethyl)-
• 1,3-bis(isopropyl)naphthalene
• 1,3-di(propan-2-yl)naphthalene
• EINECS 260-571-9
• 1,3-Bis(propan-2-yl)naphthalene
• UNII-OI6QHK0NJ9
• F70974
• 1,3-di-iso-propylnaphthalene
• 1,3-diisopropyl-naphthalene
• Naphthalene, 1,3-bis(1-methylethyl)-
• Q27285660
• 2,4-diisopropylnaphthalene
• 1,3-diisopropylnaphthalene
• 57122-16-4
• OI6QHK0NJ9
• DTXSID30205763
• MFCD18974045
• JDBFIFNXALGSOF-UHFFFAOYSA-N
• NS00033644
• CYCLOPENTANONE,2-(4-FLUOROPHENYL)-2,3-DIHYDROXY-
• DB-264710
• DB-278887
• 459174-01-7

• Inchi： 1S/C16H20/c1-11(2)14-9-13-7-5-6-8-15(13)16(10-14)12(3)4/h5-12H,1-4H3
• InChI Key： JDBFIFNXALGSOF-UHFFFAOYSA-N
• SMILES： C1(C=C(C=C2C=CC=CC=12)C(C)C)C(C)C

Computed Properties

• Exact Mass: 212.1566
• Monoisotopic Mass: 212.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 298.8°C at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.561
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene,1,3-bis(1-methylethyl)-

Naphthalene, 1,3-Bis(1-Methylethyl)- (CAS No. 57122-16-4)

Naphthalene, 1,3-bis(1-methylethyl)-, also known by its CAS number 57122-16-4, is a derivative of naphthalene with two isopropyl groups attached at the 1 and 3 positions of the aromatic ring. This compound is a member of the polycyclic aromatic hydrocarbons (PAHs) family and exhibits unique chemical and physical properties due to its molecular structure. The presence of the isopropyl groups significantly influences its reactivity, solubility, and stability under various conditions.

The synthesis of Naphthalene, 1,3-bis(1-methylethyl)- typically involves Friedel-Crafts alkylation reactions or other electrophilic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such derivatives. For instance, researchers have explored the use of solid acid catalysts to improve the yield and purity of the product while minimizing side reactions. These developments have made it easier to produce this compound on an industrial scale for various applications.

In terms of chemical properties, Naphthalene, 1,3-bis(1-methylethyl)- is relatively stable under normal conditions but can undergo oxidation or reduction reactions under specific conditions. Its electronic structure makes it a potential candidate for use in organic electronics or as a precursor for more complex molecules. Recent studies have focused on its ability to act as a building block in the synthesis of advanced materials such as conductive polymers and graphene derivatives.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 70°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and toluene. These characteristics make it suitable for use in solvent-based applications or as an intermediate in organic synthesis processes. Additionally, its low toxicity profile has been confirmed in recent toxicity studies, making it a safer option compared to some other PAH derivatives.

Applications of Naphthalene, 1,3-bis(1-methylethyl)- span across multiple industries. In the pharmaceutical sector, it serves as a key intermediate in the synthesis of various drugs and bioactive molecules. For example, researchers have utilized this compound to develop new antitumor agents with enhanced efficacy and reduced side effects. In the field of materials science, it is being explored for its potential in creating novel semiconducting materials with improved electronic properties.

Recent research has also highlighted the environmental impact of this compound. While it is not classified as hazardous under normal conditions, improper disposal or industrial leakage can lead to contamination of soil and water systems. Studies have shown that microbial degradation plays a significant role in breaking down this compound in natural environments. Efforts are underway to develop bioremediation strategies that can effectively mitigate any potential environmental risks associated with its use.

In conclusion, Naphthalene, 1,3-bis(1-methylethyl)- (CAS No. 57122-16-4) is a versatile compound with a wide range of applications across different industries. Its unique chemical structure and favorable physical properties make it an invaluable tool in organic synthesis and material science. As research continues to uncover new uses and improve production methods, this compound is expected to play an even more significant role in advancing modern technology and medicine.